Cas no 109819-94-5 (1-Piperazineethanol,3-methyl-4-propyl-)

• Product Name: 1-Piperazineethanol,3-methyl-4-propyl-
• CAS No: 109819-94-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 128562
• PubChem ID: 269715
• Update Time: 2025-04-18

1-Piperazineethanol,3-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,3-methyl-4-propyl-
• 1-Piperazineethanol,3-methyl-4-propyl-(6CI)
• 2-(3-METHYL-4-PROPYLPIPERAZIN-1-YL)ETHANOL
• 2-(2-AMINOETHOXY)BENZAMIDE
• 2-(3-Methyl-4-propyl-piperazino)-aethanol
• 2-(3-methyl-4-propyl-piperazino)-ethanol
• AC1L6N26
• ACMC-20mcls
• AG-D-26834
• CTK4A6662
• NSC111204
• SureCN9801966
• 109819-94-5
• SCHEMBL9801966
• DTXSID40296723
• NSC-111204

• Inchi： 1S/C10H22N2O/c1-3-4-12-6-5-11(7-8-13)9-10(12)2/h10,13H,3-9H2,1-2H3
• InChI Key： DIMGKEGPKQTOAP-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CCC)C(C)C1

Computed Properties

• Exact Mass: 186.173
• Monoisotopic Mass: 186.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų